molecular formula C7H5F4NO B1408052 4-Fluoro-2-methoxy-3-(trifluoromethyl)pyridine CAS No. 1227564-78-4

4-Fluoro-2-methoxy-3-(trifluoromethyl)pyridine

Cat. No. B1408052
CAS RN: 1227564-78-4
M. Wt: 195.11 g/mol
InChI Key: NJKRAJUTLBLVSY-UHFFFAOYSA-N
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Description

Synthesis Analysis

TFMP can be synthesized through various methods, including vapor-phase reactions. One notable derivative is 2,3-dichloro-5-(trifluoromethyl)-pyridine (2,3,5-DCTF) , which serves as an intermediate for several crop-protection products . The synthesis of 2,3,5-DCTF has been extensively studied.


Molecular Structure Analysis

The crystal structure of a related compound, E-7-fluoro-2-(4-methoxy-3-(trifluoromethyl)benzylidene)-3,4-dihydronaphthalen-1(2H)-one , reveals the presence of olefinic double bonds between the 3,4-dihydronaphthalen-1(2H)-one and 4-methoxy-3-(trifluoromethyl)benzaldehyde groups. These bonds form α and β unsaturated ketones, adopting the E stereochemistry .


Chemical Reactions Analysis

TFMP acts as a reactant in the preparation of aminopyridines through amination reactions. Additionally, it serves as a catalytic ligand for the regioselective preparation of tetramethylbiphenyls via aerobic oxidative coupling of xylene, catalyzed by palladium .

Mechanism of Action

Incorporating pyridine in its structure, TFMP derivatives exhibit herbicidal properties while maintaining selective protection of crops. For instance, pyroxsulam, a derivative, displays more targeted wheat crop protection .

properties

IUPAC Name

4-fluoro-2-methoxy-3-(trifluoromethyl)pyridine
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C7H5F4NO/c1-13-6-5(7(9,10)11)4(8)2-3-12-6/h2-3H,1H3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

NJKRAJUTLBLVSY-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

COC1=NC=CC(=C1C(F)(F)F)F
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C7H5F4NO
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

195.11 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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